Renal Safety vs. C2 in Vivo
In a seminal 1984 comparative in vivo study, the nephrotoxicity of purified gentamicin congeners was directly compared. After seven days of administration in rats, the mean serum creatinine level—a key marker of kidney function—was 0.8 mg/dL in the group receiving the C2 congener, compared to 0.5 mg/dL in the group receiving the C1a congener [1]. This difference was statistically significant (P < .001) [1]. Furthermore, the study found that nephrotoxicity attributable to the C1a congener was not detected until day 14, and even then, it was only minimal [1].
| Evidence Dimension | Nephrotoxicity (Serum Creatinine) |
|---|---|
| Target Compound Data | 0.5 mg/dL |
| Comparator Or Baseline | Gentamicin C2: 0.8 mg/dL |
| Quantified Difference | 37.5% lower serum creatinine level with C1a (P < .001) |
| Conditions | In vivo rat model; 7 days of administration |
Why This Matters
This direct in vivo evidence demonstrates that Gentamicin C1A is significantly less nephrotoxic than the C2 component of the gentamicin mixture, making it a superior choice for experiments where minimizing renal confounding factors is paramount.
- [1] Kohlhepp SJ, Loveless MO, Kohnen PW, Houghton DC, Bennett WM, Gilbert DN. Nephrotoxicity of the constituents of the gentamicin complex. J Infect Dis. 1984 Apr;149(4):605-14. doi: 10.1093/infdis/149.4.605. View Source
